Cas no 80398-28-3 (tetradecahydro-2H-benzo[cd]pyrene-1,11(3H,7H)-dione)

• Product Name: tetradecahydro-2H-benzo[cd]pyrene-1,11(3H,7H)-dione
• CAS No: 80398-28-3
• MF: C₁₉H₂₆O₂
• MW: 286.408545970917
• CID: 1801101
• PubChem ID: 54565
• Update Time: 2025-04-21

tetradecahydro-2H-benzo[cd]pyrene-1,11(3H,7H)-dione Chemical and Physical Properties

Names and Identifiers

• tetradecahydro-2H-benzo[cd]pyrene-1,11(3H,7H)-dione
• 80398-28-3
• DTXSID201001213
• Benzo(cd)pyrenone

• Inchi： 1S/C19H26O2/c20-14-8-12-5-1-3-10-7-11-4-2-6-13-9-15(21)18(14)19(16(10)12)17(11)13/h10-13,16-19H,1-9H2
• InChI Key： BNONNXKQEAGEGI-UHFFFAOYSA-N
• SMILES： O=C1CC2CCCC3CC4CCCC5CC(C1C(C45)C32)=O

Computed Properties

• Exact Mass: 286.193280068g/mol
• Monoisotopic Mass: 286.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 34.1Ų